Cas no 628302-59-0 (2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy-)
![2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy- structure](https://www.kuujia.com/scimg/cas/628302-59-0x500.png)
628302-59-0 structure
Product name:2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy-
2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy-
- 2-[(2S)-2-hydroxybutyl]-3-methoxy-2H-furan-5-one
- CHEBI:200165
- Annularin G
- 2-[(2S)-2-hydroxybutyl]-3-methoxy-2H-uran-5-one
- DTXSID80465037
- 628302-59-0
- (+)-Annularin G
-
- Inchi: InChI=1S/C9H14O4/c1-3-6(10)4-8-7(12-2)5-9(11)13-8/h5-6,8,10H,3-4H2,1-2H3/t6-,8?/m0/s1
- InChI Key: SZLBWIXYZSVWJX-UUEFVBAFSA-N
- SMILES: CCC(CC1C(=CC(=O)O1)OC)O
Computed Properties
- Exact Mass: 186.08922
- Monoisotopic Mass: 186.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy- Related Literature
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Yuanyuan Han,Wei Jiang Soft Matter, 2017,13, 2634-2642
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2. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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Weichen Liu,Zhengping Zhang,Libin Zhang,Xing Wu,Junyan Dai,Guoping Mao,Yayi Wei RSC Adv., 2019,9, 3828-3837
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
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